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Abstract

Megalomicin C1, a macrolide antibiotic produced by the actinomycete Micromonospora
megalomicea, represents a significant area of interest in the ongoing search for novel
antimicrobial agents. As a derivative of the megalomicin complex, it shares the characteristic
16-membered lactone ring and a unique disaccharide moiety. Its primary mechanism of action
involves the inhibition of bacterial protein synthesis through binding to the 50S ribosomal
subunit. Beyond its antibacterial properties, Megalomicin C1 has demonstrated intriguing
effects on eukaryaotic cells, notably the inhibition of intra-Golgi transport, leading to disruptions
in protein glycosylation. This technical guide provides a comprehensive review of the existing
literature on Megalomicin C1, consolidating data on its structure, biosynthesis, and
mechanism of action. It further presents available, albeit limited, quantitative data on its
antimicrobial spectrum and details relevant experimental methodologies.

Introduction

The rise of antibiotic resistance necessitates the exploration of new and effective antimicrobial
compounds. Macrolide antibiotics have long been a cornerstone in the treatment of various
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bacterial infections. Megalomicin C1, a member of this class, offers a potential avenue for the
development of new therapeutic agents. This document serves as an in-depth resource for
researchers, compiling and structuring the current knowledge on Megalomicin C1 to facilitate
further investigation and drug development efforts.

Structure and Biosynthesis

Megalomicin C1 is a complex macrolide antibiotic. Its structure is characterized by a 16-
membered lactone ring, a common feature of this class of antibiotics. It is a derivative of
Megalomicin A, distinguished by acylation in the 3-glycosyl system.[1] The core structure is
further decorated with two deoxyamino sugar moieties, L-rhodosamine and D-megosamine.

The biosynthesis of megalomicins is orchestrated by a modular polyketide synthase (PKS)
system, similar to the biosynthetic pathway of erythromycin. The process begins with the
assembly of the polyketide chain, which is then cyclized to form the macrolactone ring.
Subsequent post-PKS modifications, including glycosylation and hydroxylation, lead to the final
megalomicin structures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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